Cas no 59245-41-9 (2,4(1H,3H)-Pyrimidinedione, 1,3-dipropyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1,3-dipropyl-
• CAS No: 59245-41-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 339399
• PubChem ID: 12357933
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1,3-dipropyl-
• 1,3-dipropylpyrimidine-2,4-dione
• 1,3-Dipropylpyrimidine-2,4(1H,3H)-dione
• AKOS013124891
• DTXSID10493863
• 1,3-di-n-propyl uracil
• 59245-41-9
• SCHEMBL7274815

• Inchi： 1S/C10H16N2O2/c1-3-6-11-8-5-9(13)12(7-4-2)10(11)14/h5,8H,3-4,6-7H2,1-2H3
• InChI Key： PNRJQLATJPYJHN-UHFFFAOYSA-N
• SMILES： O=C1N(C=CC(N1CCC)=O)CCC

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62